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Compound of Interest

Compound Name: Threonic acid

Cat. No.: B10827662 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This document provides essential, immediate safety and

logistical information for handling Threonic acid, including detailed operational and disposal

plans.

Hazard Summary: Threonic acid and its salts may cause skin, eye, and respiratory irritation.[1]

[2] It is crucial to handle this compound with appropriate personal protective equipment in a

well-ventilated area to minimize exposure.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper selection and use of PPE are critical to mitigate the risks associated with handling

Threonic acid. The following table summarizes the recommended engineering controls and

PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10827662?utm_src=pdf-interest
https://www.benchchem.com/product/b10827662?utm_src=pdf-body
https://www.benchchem.com/product/b10827662?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI3emFlYWtmNXg2Z3Vlamw5Y2htdGl4c3NmNTBqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lQOTc1XzcwNzUzLTYxLTZfTC1UaHJlb25pYyBhY2lkIGNhbGNpdW0gc2FsdC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVA5NzVfNzA3NTMtNjEtNl9MLVRocmVvbmljJTIwYWNpZCUyMGNhbGNpdW0lMjBzYWx0LnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--05ba7ebb17e3ab7b6f6ce7ac25727b20d5d57aae/MetaSci_MSIP975_70753-61-6_L-Threonic%20acid%20calcium%20salt.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/385700
https://www.benchchem.com/product/b10827662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control/PPE Specifications Rationale

Engineering Controls

Use in a well-ventilated area. A

laboratory fume hood is

recommended, especially

when handling powders to

minimize dust generation.[1][3]

To keep airborne

concentrations low and

prevent respiratory irritation.[1]

Eye Protection

Chemical splash-resistant

safety glasses or goggles with

side protection.[1] A face shield

may be appropriate in some

situations.[1]

To protect against eye irritation

from dust or splashes.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[4]

[5] Wear a lab coat or other

protective clothing to prevent

skin contact.[1]

To prevent skin irritation upon

contact.[1][2]

Respiratory Protection

Generally not required if

handled in a well-ventilated

area. If dust is generated and

ventilation is inadequate, a

NIOSH-approved N95 or P1

dust mask should be used.[6]

To prevent respiratory tract

irritation from inhaling dust.[1]

[2]

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps to ensure the safe handling of Threonic acid from receipt to

disposal.

1. Preparation and Pre-Handling Check:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.[1]
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Confirm that all necessary PPE is available and in good condition.

Review the Safety Data Sheet (SDS) for Threonic acid before beginning work.[3]

2. Handling the Compound:

Work within a designated, well-ventilated area or a fume hood.[1]

Don the appropriate PPE: lab coat, gloves, and safety goggles.

When weighing or transferring the solid form, handle it carefully to minimize dust generation.

[1][6]

Avoid contact with skin, eyes, and clothing.[1][6]

Do not eat, drink, or smoke in the handling area.[1]

3. In Case of a Spill:

For small spills, sweep up the solid material, taking care not to create dust, and place it into

a suitable, labeled container for disposal.[1][6]

Clean the spill area thoroughly with a suitable solvent or detergent and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Post-Handling Procedures:

Tightly close the container of Threonic acid and store it in a cool, dry, and well-ventilated

place away from incompatible substances like strong oxidizing agents.[1]

Remove PPE carefully to avoid contaminating yourself.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

Disposal Plan
The disposal of Threonic acid and its waste must be conducted in compliance with local, state,

and federal regulations.
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Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

materials, in a clearly labeled, sealed container.

Neutralization (for acidic solutions): For small amounts of dilute acidic solutions of Threonic
acid without other hazardous components, neutralization may be an option. Slowly add a

weak base (e.g., sodium bicarbonate) to the acidic solution in a fume hood, with constant

stirring, until the pH is between 5.5 and 9.5.[7] This neutralized solution may then be

permissible for drain disposal with copious amounts of water, but always check local

regulations first.[7][8]

Professional Disposal: For solid waste, concentrated solutions, or solutions containing other

hazardous materials, contact a licensed professional waste disposal service.[6][9] Do not

dispose of solid Threonic acid down the drain.

Experimental Workflow for Handling Threonic Acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10827662?utm_src=pdf-body
https://www.benchchem.com/product/b10827662?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1304
https://ehs.cornell.edu/book/export/html/1304
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11168.pdf?1524590049
https://www.greenflow.com/blog/how-to-dispose-of-acid-safely-a-step-by-step-guide
https://www.benchchem.com/product/b10827662?utm_src=pdf-body
https://www.benchchem.com/product/b10827662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of Threonic Acid

Preparation

Handling

Post-Handling & Storage Disposal

1. Prepare Work Area
(Clean, Check Safety Equipment)

2. Review SDS

3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

4. Handle in Ventilated Area
(Minimize Dust)

5. Store Securely
(Cool, Dry, Well-Ventilated)

9. Collect Waste in
Labeled Container

During & After Handling

6. Clean Work Area

7. Doff PPE

8. Wash Hands Thoroughly

10. Dispose via
Professional Service

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Threonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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